Cas no 1785345-03-0 ((2,2-difluorocyclopentyl)methanesulfonyl chloride)

• Product Name: (2,2-difluorocyclopentyl)methanesulfonyl chloride
• CAS No: 1785345-03-0
• MF: C₆H₉ClF₂O₂S
• MW: 218.649266958237
• MDL: MFCD29034183
• CID: 4614137
• PubChem ID: 105473381
• Update Time: 2025-06-13

(2,2-difluorocyclopentyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,2-difluorocyclopentyl)methanesulfonyl chloride
• Cyclopentanemethanesulfonyl chloride, 2,2-difluoro-

• MDL： MFCD29034183
• Inchi： 1S/C6H9ClF2O2S/c7-12(10,11)4-5-2-1-3-6(5,8)9/h5H,1-4H2
• InChI Key： KKYOITPXDAHFAX-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)CCCC1(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on (2,2-difluorocyclopentyl)methanesulfonyl chloride

Recent Advances in the Application of (2,2-Difluorocyclopentyl)methanesulfonyl Chloride (CAS: 1785345-03-0) in Chemical Biology and Pharmaceutical Research

In recent years, (2,2-difluorocyclopentyl)methanesulfonyl chloride (CAS: 1785345-03-0) has emerged as a versatile building block in medicinal chemistry and chemical biology, particularly in the synthesis of novel sulfonamide-based compounds. This brief highlights the latest research developments involving this key intermediate, focusing on its applications in drug discovery, mechanism of action studies, and synthetic methodologies. The compound's unique structural features, including the difluorinated cyclopentyl ring and reactive sulfonyl chloride moiety, make it a valuable tool for modulating biological activity and physicochemical properties of target molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2,2-difluorocyclopentyl)methanesulfonyl chloride in the development of selective kinase inhibitors. Researchers at Vertex Pharmaceuticals incorporated this building block into a series of BTK inhibitors, achieving significant improvements in both potency (IC50 values in the low nanomolar range) and metabolic stability compared to previous generations of inhibitors. The difluorocyclopentyl moiety was found to optimally fill a hydrophobic pocket in the kinase domain while maintaining favorable drug-like properties.

In the field of PROTAC (Proteolysis Targeting Chimera) development, (2,2-difluorocyclopentyl)methanesulfonyl chloride has been employed as a linker component connecting E3 ligase binders to target protein ligands. A recent Nature Chemical Biology publication (2024) described its use in creating heterobifunctional molecules with enhanced cell permeability and reduced off-target effects. The researchers noted that the cyclopentyl ring's conformational flexibility and the electron-withdrawing effects of the fluorine atoms contributed to improved proteasome recruitment efficiency.

Synthetic chemistry advancements have also been reported regarding this compound. A 2024 Organic Process Research & Development paper detailed an optimized, scalable synthesis route for (2,2-difluorocyclopentyl)methanesulfonyl chloride starting from commercially available 1,1-difluorocyclopentane-1-carboxylic acid. The new process achieved an overall yield of 68% with >99% purity, addressing previous challenges in large-scale production. This development is particularly significant for enabling broader exploration of this scaffold in drug discovery programs.

Emerging applications in radiopharmaceuticals have been explored using this building block. Researchers at Memorial Sloan Kettering Cancer Center recently reported (2023, Journal of Nuclear Medicine) the synthesis of fluorine-18 labeled analogs for PET imaging, where the innate fluorine atoms in the scaffold served as ideal handles for isotopic exchange. The resulting tracers showed excellent in vivo stability and tumor uptake in preclinical models of various cancers.

Looking forward, the unique properties of (2,2-difluorocyclopentyl)methanesulfonyl chloride continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into covalent inhibitors targeting emerging viral proteases, development of next-generation sulfonamide antibiotics, and creation of novel chemical probes for studying cellular signaling pathways. The compound's versatility and demonstrated success in multiple drug discovery programs suggest it will remain an important tool in medicinal chemistry for years to come.